Cas no 2229373-48-0 (2-methylbutyl sulfamate)
2-methylbutyl sulfamate structure
Product Name:2-methylbutyl sulfamate
CAS No:2229373-48-0
MF:C5H13NO3S
MW:167.226620435715
CID:6058521
PubChem ID:87409725
Update Time:2023-12-15
2-methylbutyl sulfamate Chemical and Physical Properties
Names and Identifiers
-
- 2-methylbutyl sulfamate
- EN300-1989206
- 2229373-48-0
- SCHEMBL2591059
-
- Inchi： 1S/C5H13NO3S/c1-3-5(2)4-9-10(6,7)8/h5H,3-4H2,1-2H3,(H2,6,7,8)
- InChI Key： OIJGGKGTGVCMSK-UHFFFAOYSA-N
- SMILES： S(N)(=O)(=O)OCC(C)CC
Computed Properties
- Exact Mass: 167.06161445g/mol
- Monoisotopic Mass: 167.06161445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 77.8Ų
2-methylbutyl sulfamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1989206-0.05g |
2-methylbutyl sulfamate |
2229373-48-0 | 0.05g |
$468.0 | 2023-09-16 | ||
| Enamine | EN300-1989206-0.1g |
2-methylbutyl sulfamate |
2229373-48-0 | 0.1g |
$490.0 | 2023-09-16 | ||
| Enamine | EN300-1989206-0.25g |
2-methylbutyl sulfamate |
2229373-48-0 | 0.25g |
$513.0 | 2023-09-16 | ||
| Enamine | EN300-1989206-0.5g |
2-methylbutyl sulfamate |
2229373-48-0 | 0.5g |
$535.0 | 2023-09-16 | ||
| Enamine | EN300-1989206-1.0g |
2-methylbutyl sulfamate |
2229373-48-0 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1989206-2.5g |
2-methylbutyl sulfamate |
2229373-48-0 | 2.5g |
$1089.0 | 2023-09-16 | ||
| Enamine | EN300-1989206-5.0g |
2-methylbutyl sulfamate |
2229373-48-0 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1989206-10.0g |
2-methylbutyl sulfamate |
2229373-48-0 | 10g |
$4236.0 | 2023-06-02 | ||
| Enamine | EN300-1989206-1g |
2-methylbutyl sulfamate |
2229373-48-0 | 1g |
$557.0 | 2023-09-16 | ||
| Enamine | EN300-1989206-5g |
2-methylbutyl sulfamate |
2229373-48-0 | 5g |
$1614.0 | 2023-09-16 |
2-methylbutyl sulfamate Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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